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Compound of Interest

Compound Name: Ibutamoren Mesylate

Cat. No.: B1674248 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Ibutamoren Mesylate (MK-677) and associated contaminated materials in a

laboratory setting. Adherence to these procedures is critical to ensure personnel safety,

environmental protection, and regulatory compliance.

Introduction and Scope
Ibutamoren Mesylate is a potent, non-peptide growth hormone secretagogue used in

research settings.[1] According to its Safety Data Sheet (SDS), it is classified as harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2]

Improper disposal can pose risks to human health and the environment.[3] This procedure

applies to all forms of Ibutamoren Mesylate waste, including the pure compound,

contaminated solutions, and used labware.

Hazard Identification and Safety Precautions
Before handling Ibutamoren Mesylate for disposal, it is essential to be aware of its chemical

and toxicological properties. This information dictates the necessary safety protocols.

Table 1: Chemical Identification and Hazard Summary for Ibutamoren Mesylate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1674248?utm_src=pdf-interest
https://www.benchchem.com/product/b1674248?utm_src=pdf-body
https://www.benchchem.com/product/b1674248?utm_src=pdf-body
https://swolverine.com/blogs/blog/mk-677-ibutamoren-cycle-the-ultimate-guide-to-growth-recovery-and-performance-optimization
https://file.medchemexpress.com/batch_PDF/HY-50844/Ibutamoren-Mesylate-SDS-MedChemExpress.pdf
https://dtsc.ca.gov/pharmaceutical-waste/
https://www.benchchem.com/product/b1674248?utm_src=pdf-body
https://www.benchchem.com/product/b1674248?utm_src=pdf-body
https://www.benchchem.com/product/b1674248?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonyms MK-677; MK-0677 [2]

CAS Number 159752-10-0 [2]

Molecular Formula C₂₈H₄₀N₄O₈S₂ [2]

Molecular Weight 624.77 g/mol [2]

| GHS Hazard Statements | H302: Harmful if swallowedH315: Causes skin irritationH319:

Causes serious eye irritationH335: May cause respiratory irritation |[2] |

Personal Protective Equipment (PPE): Researchers must wear the following PPE at all times

when handling Ibutamoren Mesylate waste:

Eye Protection: Safety goggles with side-shields.[2]

Hand Protection: Chemically resistant protective gloves (e.g., nitrile).[2]

Body Protection: A lab coat or other impervious clothing.[2]

Respiratory Protection: If handling powders outside of a fume hood or if dust generation is

likely, a suitable respirator is required.[2][4]

Waste Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ibutamoren Mesylate waste.
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Identify Ibutamoren Waste
(Pure compound, solutions, labware)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Classify as Hazardous Chemical Waste

Step 3: Select Proper Waste Container
- Leak-proof, compatible material

- Black for RCRA Hazardous Waste

 Treat as hazardous due to
 H302 (Harmful if swallowed) 

Step 4: Label Container
- 'Hazardous Waste'

- 'Ibutamoren Mesylate'
- List all contents and percentages

Step 5: Segregate Waste by Type

Solid Waste
(Powder, Contaminated Wipes, PPE)

Liquid Waste
(Solutions, Rinsate)

Contaminated Sharps
(Needles, Glassware)

Step 6: Store Securely
- In satellite accumulation area
- Use secondary containment

- Keep container closed

Step 7: Arrange for Disposal
- Contact Institutional EHS Office

for waste pickup

Disposal Complete via
Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ibutamoren Mesylate waste.
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Step-by-Step Disposal Protocol
This section provides detailed procedural guidance for handling different forms of Ibutamoren
Mesylate waste.

4.1 Waste Segregation and Containment

Classification: Due to its acute oral toxicity (H302), Ibutamoren Mesylate waste should be

managed as hazardous chemical waste.[2] Do not dispose of it via standard trash or sewer

systems.[5][6] Flushing pharmaceuticals down the drain is prohibited for hazardous waste

and can contaminate waterways.[3][5]

Container Selection: Collect all waste in sturdy, leak-proof containers that are chemically

compatible with the waste.[6][7] For hazardous pharmaceutical waste regulated under the

Resource Conservation and Recovery Act (RCRA), black waste containers are often

required.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "Ibutamoren Mesylate," and the concentration or percentage of the

chemical.[7]

Storage: Keep waste containers securely closed except when adding waste.[7] Store them in

a designated satellite accumulation area within the lab, using secondary containment to

prevent spills.[7]

4.2 Disposal of Unused/Expired Ibutamoren Mesylate (Solid Powder)

Carefully place the original container with the unused compound into the designated

hazardous solid waste container.

If transferring the powder, perform this action inside a chemical fume hood to avoid inhaling

dust.[4]

Any materials used for transfer (e.g., weigh boats, spatulas) and cleaning (e.g.,

contaminated wipes) must also be disposed of in the solid hazardous waste container.[8]

4.3 Disposal of Contaminated Solutions (Liquid Waste)
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Pour liquid waste containing Ibutamoren Mesylate into a designated hazardous liquid waste

container.

DO NOT dispose of this waste down the sink.[6] The EPA's Subpart P rule explicitly forbids

the sewering of hazardous waste pharmaceuticals by healthcare facilities.[5]

If a spill occurs, absorb the liquid with a non-reactive absorbent material (e.g., diatomite,

universal binders).[2] Decontaminate the surface with alcohol, and dispose of all cleanup

materials as solid hazardous waste.[2]

4.4 Disposal of Contaminated Labware and PPE

Solid Waste: Items such as gloves, wipes, and plastic labware contaminated with

Ibutamoren Mesylate should be placed in the solid hazardous waste container.[8]

Empty Containers: A chemical container is not considered "empty" until it has been properly

rinsed. The first rinse of a container that held a hazardous chemical must be collected and

disposed of as hazardous liquid waste.[7] Subsequent rinses may be disposed of normally,

but consult your institution's EHS office. After rinsing, deface or remove the original label

before disposing of the container in the appropriate recycling or trash bin.[7]

Sharps: Contaminated needles, syringes, or broken glass should be placed in a designated

sharps container for hazardous materials.

Final Disposal Procedures
The ultimate disposal of hazardous waste must be handled by professionals.

Contact EHS: Once your waste container is full or you are finished with the project, contact

your institution's Environmental Health & Safety (EHS) department to schedule a waste

pickup.[9]

Professional Disposal: EHS will arrange for the collected waste to be transported to a

licensed treatment, storage, and disposal facility.[6] The most common and required method

for treating hazardous pharmaceutical waste is incineration.[5] Never abandon chemicals in

the laboratory.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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